1-(1-Methyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione

• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• IUPAC Name: 1-(1-methyltriazol-4-yl)butane-1,3-dione
• InChI: InChI=1S/C7H9N3O2/c1-5(11)3-7(12)6-4-10(2)9-8-6/h4H,3H2,1-2H3
• InChI Key: FOXHRPYYSXTHOV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)C1=CN(N=N1)C

Description

1-(1-Methyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione is a heterocyclic compound featuring a 1,2,3-triazole ring substituted at the 4-position with a methyl group and linked to a butane-1,3-dione moiety. The 1,2,3-triazole core is a product of copper-catalyzed azide-alkyne cycloaddition (CuAAC), a "click chemistry" reaction widely used for its efficiency and regioselectivity . The butane-1,3-dione group introduces electron-withdrawing properties, influencing reactivity and intermolecular interactions. While direct synthesis data for this compound are absent in the provided evidence, analogous triazole derivatives (e.g., esters, acids, and phosphinates) suggest synthetic routes involving CuAAC followed by functional group modifications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-Methyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione can be achieved through various methods. One common approach involves the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), also known as the “click” reaction. This method is highly efficient and provides high yields under mild conditions. The reaction typically involves the use of an alkyne and an azide in the presence of a copper catalyst .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the process. Additionally, the optimization of reaction parameters such as temperature, pressure, and catalyst loading is crucial for industrial applications .

Chemical Reactions Analysis

Types of Reactions

1-(1-Methyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The triazole ring can undergo substitution reactions with various electrophiles and nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted triazole derivatives .

Scientific Research Applications

1-(1-Methyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions

Mechanism of Action

The mechanism of action of 1-(1-Methyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione involves its interaction with specific molecular targets. The triazole ring can form hydrogen bonds and coordinate with metal ions, which can influence various biochemical pathways. The compound’s ability to inhibit enzymes and modulate receptor activity contributes to its biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

Table 1: Comparative Physicochemical Properties of Triazole Derivatives

Compound	Substituent	Melting Point (°C)	Solubility Trends	Key Spectral Features (IR/NMR)
Target Compound	Butane-1,3-dione	Not reported	Polar solvents (DMSO)	C=O stretches ~1700 cm⁻¹; Triazole C-H ~7.5 ppm
3-(1-Methyltriazol-4-yl)benzoic acid	Benzoic acid	Not specified	Moderate (EtOAc/H₂O)	Broad O-H ~2500-3000 cm⁻¹; Aromatic protons ~8 ppm
(Triazolylmethyl)phosphinate	Diphenylphosphinate	Not reported	Low (toluene)	P=O ~1250 cm⁻¹; Triazole C-H ~7.8 ppm
1-((Aryltriazolyl)methyl)-1H-indole	Indole	70–82% yield	Organic solvents	N-H indole ~10 ppm; Triazole C-H ~7.6 ppm

Key Observations :

• The butane-1,3-dione group enhances polarity compared to aryl or alkyl substituents, likely improving solubility in polar aprotic solvents.
• Electron-withdrawing dione groups may reduce basicity of the triazole nitrogen compared to electron-donating substituents (e.g., methyl in ).

Structural and Functional Differences

Triazole Isomerism

• The target compound’s 1,2,3-triazole differs from 1,2,4-triazole derivatives (e.g., ). The 1,2,3-triazole’s tautomerism and coordination ability (N2/N3 donors) make it preferable in metal-binding applications, whereas 1,2,4-triazoles exhibit distinct electronic profiles .

Functional Group Reactivity

• Butane-1,3-dione: Prone to keto-enol tautomerism, enabling chelation with metals or participation in condensation reactions. This contrasts with phosphinate () or indole () groups, which prioritize electrophilic substitution or hydrogen bonding, respectively.
• Methyl Ester vs. Dione : Hydrolysis of methyl esters (e.g., ’s step 2) yields carboxylic acids, while the dione’s stability under basic conditions may require protective strategies during synthesis.

Insights :

• The target compound’s synthesis would likely follow CuAAC (as in ), with post-functionalization to introduce the dione group.

Biological Activity

1-(1-Methyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione (CAS No. 1863448-14-9) is a compound featuring a triazole moiety, which has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial properties and other relevant pharmacological effects.

The molecular formula of 1-(1-Methyl-1H-1,2,3-triazol-4-yl)butane-1,3-dione is $C_7H_9N_3O_2$, with a molecular weight of 167.17 g/mol. The structure includes a triazole ring which is known for enhancing the bioactivity of compounds.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds containing the 1H-1,2,3-triazole moiety. In a comparative study involving several synthesized derivatives of metronidazole and triazole compounds, it was found that many derivatives exhibited significant antifungal and antibacterial activities. For instance:

Compound	Antifungal Activity	Antibacterial Activity
5b	High	Moderate
5c	Excellent	High
5e	Moderate	Excellent
7b	High	Moderate
7e	Excellent	High

These findings indicate that the introduction of the triazole moiety can enhance the antimicrobial efficacy compared to traditional agents like metronidazole .

The mechanism by which triazole derivatives exert their antimicrobial effects typically involves interference with nucleic acid synthesis and cell wall integrity in fungi and bacteria. The triazole ring can disrupt the function of enzymes involved in these processes, leading to cell death.

Case Studies

One notable study synthesized various triazole derivatives and evaluated their biological activities. Among these compounds, those containing the butane-1,3-dione structure demonstrated potent antifungal activity against strains such as Candida albicans and Aspergillus niger. The study reported inhibition rates significantly higher than those observed with control substances .

Another research effort focused on the structure-activity relationship (SAR) of triazole compounds. It was determined that substituents on the triazole ring can significantly influence both antibacterial and antifungal potency. For example, modifications to the methyl group on the triazole ring were shown to enhance activity against resistant bacterial strains .